N-[3-(4-chlorophenyl)-1,2-oxazol-5-yl]prop-2-enamide

• IUPAC Name: N-[3-(4-chlorophenyl)-1,2-oxazol-5-yl]prop-2-enamide
• InChI: InChI=1S/C12H9ClN2O2/c1-2-11(16)14-12-7-10(15-17-12)8-3-5-9(13)6-4-8/h2-7H,1H2,(H,14,16)
• InChI Key: UDVALJVWVOKOIT-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1=CC(=NO1)C2=CC=C(C=C2)Cl
• Molecular Formula: C12H9ClN2O2
• Molecular Weight: 248.66 g/mol

Description

N-[3-(4-chlorophenyl)-1,2-oxazol-5-yl]prop-2-enamide, also known as CP-544326, is a synthetic compound that belongs to the class of oxazoles. It has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders.

Scientific Research Applications

Synthesis of Polyamides

The synthesis of ordered polyamides via direct polycondensation of symmetric and nonsymmetric monomers, including derivatives related to N-[3-(4-chlorophenyl)-1,2-oxazol-5-yl]prop-2-enamide, has been explored. This process involves using activating agents to achieve polymers with inherent viscosities indicating medium molecular weights, which can be crucial for developing new polymeric materials with specific properties (Ueda & Sugiyama, 1994).

Development of Enaminones

The one-pot synthesis of enaminones, involving components similar to N-[3-(4-chlorophenyl)-1,2-oxazol-5-yl]prop-2-enamide, demonstrates their potential in forming structurally diverse compounds. These enaminones have been characterized through NMR and single crystal X-ray diffraction, suggesting their utility in further chemical synthesis and potential biological applications due to their unique chemical features and intermolecular interactions (Barakat et al., 2020).

Antimicrobial Activity

Some derivatives of N-[3-(4-chlorophenyl)-1,2-oxazol-5-yl]prop-2-enamide have been synthesized and evaluated for their in vitro antibacterial and antifungal activities. These studies have shown that certain compounds exhibit good antibacterial activity against various pathogenic strains, indicating the potential of these compounds in developing new antimicrobial agents (Mehta, 2016).

Pesticide Interaction and Residue Formation

Research has also focused on the interaction of related compounds in the environment, such as the transformation of herbicides into unexpected residues. This includes the study of how compounds similar to N-[3-(4-chlorophenyl)-1,2-oxazol-5-yl]prop-2-enamide interact with other chemicals in soil to form hybrid residues, providing insights into environmental chemistry and the fate of chemical compounds in agricultural settings (Bartha, 1969).

Mechanism of Action

Target of Action

The primary target of N-[3-(4-chlorophenyl)-1,2-oxazol-5-yl]prop-2-enamide is the Ca2+/calmodulin (CaM)-dependent protein kinase II (CaMKII) . This enzyme is a serine/threonine kinase whose activation is modulated by CaM binding . It plays pivotal roles in cell physiology, being involved in calcium signal transduction .

Mode of Action

N-[3-(4-chlorophenyl)-1,2-oxazol-5-yl]prop-2-enamide: interacts with CaMKII, modulating its activation . The compound’s interaction with CaMKII results in changes to the enzyme’s activity, affecting its ability to phosphorylate nearly 40 different proteins, including enzymes, ion channels, kinases, and transcription factors .

Biochemical Pathways

The action of N-[3-(4-chlorophenyl)-1,2-oxazol-5-yl]prop-2-enamide on CaMKII affects various biochemical pathways. These include pathways involved in gene expression and cell-cycle control . The compound’s action on these pathways can have downstream effects on various biological processes, including neuronal function, cell proliferation, and the growth of tumor cells .

Result of Action

The molecular and cellular effects of N-[3-(4-chlorophenyl)-1,2-oxazol-5-yl]prop-2-enamide’s action are diverse, given its broad substrate specificity. It can affect nearly 40 different proteins, influencing various biological processes . For instance, it can affect neuronal function, such as learning and memory , and it can also regulate cell proliferation .